5-(4-Methoxy-1-naphthyl)pentanoic Acid

• Molecular Formula: C16H18O3
• Molecular Weight: 258.31 g/mol
• IUPAC Name: 5-(4-methoxynaphthalen-1-yl)pentanoic acid
• InChI: InChI=1S/C16H18O3/c1-19-15-11-10-12(6-2-5-9-16(17)18)13-7-3-4-8-14(13)15/h3-4,7-8,10-11H,2,5-6,9H2,1H3,(H,17,18)
• InChI Key: WSRGKEYWXKCJHW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C2=CC=CC=C21)CCCCC(=O)O

Description

5-(4-Methoxy-1-naphthyl)pentanoic Acid is an organic compound with the molecular formula C16H18O3 It is a derivative of naphthalene, a polycyclic aromatic hydrocarbon, and features a methoxy group attached to the naphthalene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(4-Methoxy-1-naphthyl)pentanoic Acid typically involves the following steps:

Starting Material: The synthesis begins with 4-methoxy-1-naphthol.

Alkylation: The naphthol undergoes alkylation with a suitable alkyl halide to introduce the pentanoic acid chain.

Oxidation: The resulting intermediate is then oxidized to form the carboxylic acid group.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale alkylation and oxidation processes, utilizing catalysts and optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

5-(4-Methoxy-1-naphthyl)pentanoic Acid can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group.

Reduction: The carboxylic acid group can be reduced to an alcohol.

Substitution: The methoxy group can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like halogens (e.g., bromine) or nucleophiles (e.g., amines) can be used for substitution reactions.

Major Products

Oxidation: 5-(4-Hydroxy-1-naphthyl)pentanoic Acid.

Reduction: 5-(4-Methoxy-1-naphthyl)pentanol.

Substitution: Various substituted derivatives depending on the reagent used.

Scientific Research Applications

5-(4-Methoxy-1-naphthyl)pentanoic Acid has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a precursor for more complex molecules.

Biology: Studied for its potential biological activity and interactions with biological molecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Comparison with Similar Compounds

Similar Compounds

5-(4-Methoxy-phenyl)pentanoic Acid: Similar structure but with a phenyl ring instead of a naphthalene ring.

5-(4-Hydroxy-1-naphthyl)pentanoic Acid: Similar structure but with a hydroxyl group instead of a methoxy group.

Uniqueness

5-(4-Methoxy-1-naphthyl)pentanoic Acid is unique due to the presence of the methoxy group on the naphthalene ring, which imparts distinct chemical and biological properties compared to its analogs.